Cas no 1198795-16-2 (1-(1,3-diazinan-1-yl)ethan-1-one)

• Product Name: 1-(1,3-diazinan-1-yl)ethan-1-one
• CAS No: 1198795-16-2
• MF: C₆H₁₂N₂O
• MW: 128.1723
• MDL: MFCD19227843
• CID: 5061583
• PubChem ID: 54553492
• Update Time: 2024-03-02

1-(1,3-diazinan-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydropyrimidin-1(2H)-yl)ethanone
• 1-(tetrahydropyrimidin-1-yl)ethanone
• 1-(Tetrahydropyrimidin-1(2H)-yl)ethan-1-one
• Ethanone, 1-(tetrahydro-1(2H)-pyrimidinyl)-
• acetylhexahydropyrimidine
• 1-(1,3-diazinan-1-yl)ethanone
• 1-(1,3-diazinan-1-yl)ethan-1-one
• SY263178

• MDL： MFCD19227843
• Inchi： 1S/C6H12N2O/c1-6(9)8-4-2-3-7-5-8/h7H,2-5H2,1H3
• InChI Key： TUQCQDGVISPJNE-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N1C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes